N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide

• IUPAC Name: N-[2-(1-benzothiophen-3-yl)-2-(dimethylamino)ethyl]-1-(2-methoxyphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C23H26N2O2S/c1-25(2)19(17-15-28-21-11-7-4-8-16(17)21)14-24-22(26)23(12-13-23)18-9-5-6-10-20(18)27-3/h4-11,15,19H,12-14H2,1-3H3,(H,24,26)
• InChI Key: WXLKAPMZQISIMH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1(CC1)C2=CC=CC=C2OC)C3=CSC4=CC=CC=C43
• Molecular Formula: C23H26N2O2S
• Molecular Weight: 394.5 g/mol
• CAS No.: 2097860-74-5

Description

The compound is a complex organic molecule with several functional groups. It contains a benzothiophene, a dimethylaminoethyl group, a methoxyphenyl group, and a cyclopropane carboxamide. Each of these groups could potentially contribute to the compound’s properties and reactivity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzothiophene and methoxyphenyl groups are aromatic, which could contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs and other bioactive compounds. Without specific information on this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed safety and hazards analysis.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and interactions with biological systems.